N-(4-butylphenyl)-8-quinolinesulfonamide

• Molecular Formula: C19H20N2O2S
• Molecular Weight: 340.4 g/mol
• IUPAC Name: N-(4-butylphenyl)quinoline-8-sulfonamide
• InChI: InChI=1S/C19H20N2O2S/c1-2-3-6-15-10-12-17(13-11-15)21-24(22,23)18-9-4-7-16-8-5-14-20-19(16)18/h4-5,7-14,21H,2-3,6H2,1H3
• InChI Key: FVVJRNWEQYRKJG-UHFFFAOYSA-N
• SMILES: CCCCC1=CC=C(C=C1)NS(=O)(=O)C2=CC=CC3=C2N=CC=C3

Description

N-(4-butylphenyl)-8-quinolinesulfonamide, commonly known as BQS, is a chemical compound that has gained significant attention in the field of scientific research due to its potential therapeutic applications. BQS is a sulfonamide derivative of 8-hydroxyquinoline, which possesses unique chemical properties that make it an attractive candidate for drug development.

Mechanism of Action

The mechanism of action of BQS is not fully understood, but it is believed to involve the inhibition of various enzymes and receptors. BQS has been shown to inhibit the activity of carbonic anhydrase, which is an enzyme involved in the regulation of acid-base balance in the body. It also has the ability to bind to the GABA-A receptor, which is a neurotransmitter receptor involved in the regulation of anxiety and sleep.
Biochemical and Physiological Effects:
BQS has been shown to have various biochemical and physiological effects in the body. It has been shown to decrease the levels of reactive oxygen species (ROS), which are molecules that can cause cellular damage and contribute to the development of various diseases. BQS has also been shown to decrease the levels of pro-inflammatory cytokines, which are molecules involved in the inflammatory response. In addition, BQS has been shown to have a neuroprotective effect by increasing the levels of brain-derived neurotrophic factor (BDNF), which is a protein involved in the growth and survival of neurons.

Advantages and Limitations for Lab Experiments

BQS has several advantages for lab experiments, including its stability, solubility, and low toxicity. It is also relatively easy to synthesize, which makes it a cost-effective option for drug development. However, BQS has some limitations, including its low bioavailability and poor permeability across the blood-brain barrier. This makes it difficult to develop BQS-based drugs for the treatment of central nervous system diseases.

Future Directions

There are several future directions for BQS research, including the development of BQS-based drugs for the treatment of cancer, Alzheimer's disease, and diabetes. Further studies are needed to fully understand the mechanism of action of BQS and its potential therapeutic applications. In addition, studies are needed to improve the bioavailability and permeability of BQS across the blood-brain barrier.

Synthesis Methods

The synthesis of BQS is a multi-step process that involves the reaction of 4-butylaniline with 8-hydroxyquinoline-5-sulfonic acid, followed by the addition of sulfuric acid and acetic anhydride. The resulting product is then purified using column chromatography to obtain pure BQS. The yield of BQS synthesis varies depending on the reaction conditions, with the highest reported yield being 80%.

Scientific Research Applications

BQS has been extensively studied for its potential therapeutic applications in various diseases, including cancer, Alzheimer's disease, and diabetes. It has been shown to inhibit the growth of cancer cells by inducing apoptosis, which is a programmed cell death mechanism. BQS also has the ability to chelate metal ions, which makes it a potential candidate for the treatment of Alzheimer's disease. In addition, BQS has been shown to possess anti-diabetic properties by inhibiting the activity of aldose reductase, which is an enzyme involved in the development of diabetic complications.